7-(2-Chlorobenzyl)-3-methyl-8-(octylsulfanyl)-3,7-dihydro-1H-purine-2,6-dione
7-(2-Chlorobenzyl)-3-methyl-8-(octylsulfanyl)-3,7-dihydro-1H-purine-2,6-dione
Brand Name:
Vulcanchem
CAS No.:
331841-41-9
VCID:
VC0404563
InChI:
InChI=1S/C21H27ClN4O2S/c1-3-4-5-6-7-10-13-29-21-23-18-17(19(27)24-20(28)25(18)2)26(21)14-15-11-8-9-12-16(15)22/h8-9,11-12H,3-7,10,13-14H2,1-2H3,(H,24,27,28)
SMILES:
CCCCCCCCSC1=NC2=C(N1CC3=CC=CC=C3Cl)C(=O)NC(=O)N2C
Molecular Formula:
C21H27ClN4O2S
Molecular Weight:
435g/mol
7-(2-Chlorobenzyl)-3-methyl-8-(octylsulfanyl)-3,7-dihydro-1H-purine-2,6-dione
CAS No.: 331841-41-9
Main Products
VCID: VC0404563
Molecular Formula: C21H27ClN4O2S
Molecular Weight: 435g/mol
| CAS No. | 331841-41-9 |
|---|---|
| Product Name | 7-(2-Chlorobenzyl)-3-methyl-8-(octylsulfanyl)-3,7-dihydro-1H-purine-2,6-dione |
| Molecular Formula | C21H27ClN4O2S |
| Molecular Weight | 435g/mol |
| IUPAC Name | 7-[(2-chlorophenyl)methyl]-3-methyl-8-octylsulfanylpurine-2,6-dione |
| Standard InChI | InChI=1S/C21H27ClN4O2S/c1-3-4-5-6-7-10-13-29-21-23-18-17(19(27)24-20(28)25(18)2)26(21)14-15-11-8-9-12-16(15)22/h8-9,11-12H,3-7,10,13-14H2,1-2H3,(H,24,27,28) |
| Standard InChIKey | OBMOPEXYBWIAME-UHFFFAOYSA-N |
| SMILES | CCCCCCCCSC1=NC2=C(N1CC3=CC=CC=C3Cl)C(=O)NC(=O)N2C |
| Canonical SMILES | CCCCCCCCSC1=NC2=C(N1CC3=CC=CC=C3Cl)C(=O)NC(=O)N2C |
| PubChem Compound | 3113165 |
| Last Modified | Nov 11 2021 |
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